Cas no 834902-00-0 (Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-)

• Product Name: Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-
• CAS No: 834902-00-0
• MF: C₁₇H₂₀N₄O₄
• MW: 344.365103721619
• CID: 670338
• PubChem ID: 71415218
• Update Time: 2025-04-19

Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-[(4-amino-3,5-dimethyl-2-nitrophenyl)methyl]-2,6-dimethyl-3-nitroaniline
• DTXSID30834638
• 4,4'-Methylenebis(2,6-dimethyl-3-nitroaniline)
• 834902-00-0
• Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-

• Inchi： 1S/C17H20N4O4/c1-8-5-12(16(20(22)23)10(3)14(8)18)7-13-6-9(2)15(19)11(4)17(13)21(24)25/h5-6H,7,18-19H2,1-4H3
• InChI Key： BCGWYUBTTOOUTO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C(C(C)=CC=1CC1C=C(C)C(=C(C)C=1[N+](=O)[O-])N)N)=O

Computed Properties

• Exact Mass: 344.14845513g/mol
• Monoisotopic Mass: 344.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 144Ų